Cas no 1256824-41-5 (6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1256824-41-5
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD18256208
• CID: 1062899
• PubChem ID: 69673567
• Update Time: 2025-06-11

6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-pyridinecarboxylic Acid
• 6-(difluoromethyl)picolinic acid
• 6-(difluoromethyl)pyridine-2-carboxylic acid
• EN300-314396
• DB-333258
• AKOS024056088
• 6-(Difluoromethyl)pyridine-2-carboxylicacid
• P18646
• MFCD18256208
• PS-18133
• Z1255460752
• TQU0370
• 6-(DIFLUOROMETHYL)PICOLINICACID
• AB74740
• CS-0309801
• 1256824-41-5
• SCHEMBL6122425

• MDL： MFCD18256208
• Inchi： 1S/C7H5F2NO2/c8-6(9)4-2-1-3-5(10-4)7(11)12/h1-3,6H,(H,11,12)
• InChI Key： CQOXJYFTHXMTNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)N=1)F

Computed Properties

• Exact Mass: 173.02883473g/mol
• Monoisotopic Mass: 173.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 293.3±40.0 °C at 760 mmHg
• Flash Point: 131.2±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(difluoromethyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(difluoromethyl)pyridine-2-carboxylic acid

Introduction to 6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1256824-41-5)

6-(difluoromethyl)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1256824-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylic acid class, characterized by a pyridine ring substituted with a difluoromethyl group at the 6-position and a carboxylic acid moiety at the 2-position. The presence of both fluorine atoms and a carboxylic acid functionality imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 6-(difluoromethyl)pyridine-2-carboxylic acid contribute to its reactivity and utility in various synthetic pathways. The difluoromethyl group, known for its electron-withdrawing effects, enhances the electrophilicity of the adjacent carbon atoms, facilitating nucleophilic substitution reactions. Additionally, the carboxylic acid group allows for further derivatization through esterification, amidation, or decarboxylation, enabling the construction of more complex molecular architectures. These properties have made this compound a versatile building block in medicinal chemistry.

In recent years, 6-(difluoromethyl)pyridine-2-carboxylic acid has been extensively studied for its potential applications in drug discovery. The pyridine scaffold is a common motif in biologically active molecules, often found in antiviral, antibacterial, and anticancer agents. The incorporation of a difluoromethyl group has been shown to improve metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated that compounds containing this moiety exhibit enhanced pharmacokinetic profiles due to reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of 6-(difluoromethyl)pyridine-2-carboxylic acid is its role in the synthesis of novel therapeutic agents. Researchers have leveraged its structural versatility to develop inhibitors targeting enzymes involved in cancer progression and inflammation. The difluoromethyl group's ability to modulate electronic properties has been exploited to fine-tune receptor interactions, leading to more potent and selective drug candidates. Furthermore, computational studies have highlighted its potential as a scaffold for designing molecules with improved solubility and bioavailability.

The agrochemical industry has also recognized the significance of 6-(difluoromethyl)pyridine-2-carboxylic acid as a key intermediate in the development of advanced pesticides and herbicides. Its structural motifs are often incorporated into molecules designed to disrupt metabolic pathways in pests while maintaining environmental safety. Recent advancements in green chemistry have prompted researchers to explore sustainable synthetic routes for this compound, emphasizing catalytic processes that minimize waste and energy consumption.

From a synthetic chemistry perspective, 6-(difluoromethyl)pyridine-2-carboxylic acid serves as a crucial precursor for constructing more complex heterocyclic compounds. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in introducing diverse functional groups at specific positions within the pyridine ring. These methodologies have enabled the rapid assembly of libraries of derivatives for high-throughput screening, accelerating the discovery of lead compounds with therapeutic potential.

The pharmaceutical industry's interest in 6-(difluoromethyl)pyridine-2-carboxylic acid has spurred innovation in process chemistry. Continuous flow reactors have been employed to enhance scalability and reproducibility during its synthesis, ensuring consistent quality for industrial applications. Additionally, green solvent systems have been investigated as alternatives to traditional organic solvents, aligning with global efforts to reduce environmental impact.

Future research directions may explore novel derivatives of 6-(difluoromethyl)pyridine-2-carboxylic acid with enhanced biological activity or improved pharmacokinetic properties. Advances in machine learning and artificial intelligence are expected to play a pivotal role in predicting structural modifications that could yield more effective drug candidates. Collaborative efforts between academia and industry will be essential to translate these discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,6-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1256824-41-5) represents a cornerstone compound in modern chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features continue to inspire innovative approaches in drug design and sustainable synthesis, underscoring its importance as a scientific tool for addressing global health challenges.